![molecular formula C15H17BrN2O2 B297436 2-(5-bromo-3-formyl-1H-indol-1-yl)-N,N-diethylacetamide](/img/structure/B297436.png)
2-(5-bromo-3-formyl-1H-indol-1-yl)-N,N-diethylacetamide
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Overview
Description
2-(5-bromo-3-formyl-1H-indol-1-yl)-N,N-diethylacetamide is a chemical compound that has been studied for its potential applications in scientific research. This compound has shown promise in various fields, including biochemistry and pharmacology.
Mechanism of Action
The mechanism of action of 2-(5-bromo-3-formyl-1H-indol-1-yl)-N,N-diethylacetamide is not fully understood. However, it is believed to interact with specific proteins in cells, leading to changes in their activity or function. This compound has been shown to inhibit the growth of cancer cells in vitro, suggesting that it may have potential as a therapeutic agent.
Biochemical and Physiological Effects:
Studies have shown that this compound can induce apoptosis (programmed cell death) in cancer cells. It has also been shown to inhibit the activity of certain enzymes, such as protein kinases and proteases. Additionally, this compound has been shown to have anti-inflammatory effects.
Advantages and Limitations for Lab Experiments
The advantages of using 2-(5-bromo-3-formyl-1H-indol-1-yl)-N,N-diethylacetamide in lab experiments include its fluorescent properties, which make it useful for detecting protein-protein interactions. It also has potential as a therapeutic agent for the treatment of cancer and other diseases. However, the limitations of using this compound include its relatively complex synthesis method and the need for further research to fully understand its mechanism of action.
Future Directions
There are several potential future directions for research on 2-(5-bromo-3-formyl-1H-indol-1-yl)-N,N-diethylacetamide. These include:
1. Further studies to understand the compound's mechanism of action and potential therapeutic applications.
2. Development of new synthetic methods to make the compound more accessible for research purposes.
3. Exploration of the compound's potential as a diagnostic tool for detecting protein-protein interactions.
4. Investigation of the compound's effects on other biological processes, such as cell signaling and gene expression.
5. Development of derivatives of the compound with improved properties for specific applications.
In conclusion, this compound is a promising chemical compound with potential applications in scientific research. Its fluorescent properties and potential therapeutic applications make it a valuable tool for studying protein-protein interactions and developing new treatments for cancer and other diseases. Further research is needed to fully understand its mechanism of action and explore its potential in other areas of research.
Synthesis Methods
The synthesis of 2-(5-bromo-3-formyl-1H-indol-1-yl)-N,N-diethylacetamide involves the reaction of 5-bromo-3-formylindole with diethylacetamide in the presence of a catalyst. This reaction results in the formation of the desired compound, which can be purified using various techniques such as column chromatography and recrystallization.
Scientific Research Applications
2-(5-bromo-3-formyl-1H-indol-1-yl)-N,N-diethylacetamide has been studied for its potential applications in scientific research. This compound has shown promise as a fluorescent probe for detecting protein-protein interactions. It has also been studied as a potential therapeutic agent for the treatment of cancer and other diseases.
Properties
Molecular Formula |
C15H17BrN2O2 |
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Molecular Weight |
337.21 g/mol |
IUPAC Name |
2-(5-bromo-3-formylindol-1-yl)-N,N-diethylacetamide |
InChI |
InChI=1S/C15H17BrN2O2/c1-3-17(4-2)15(20)9-18-8-11(10-19)13-7-12(16)5-6-14(13)18/h5-8,10H,3-4,9H2,1-2H3 |
InChI Key |
QDEVSMUIJCDXFV-UHFFFAOYSA-N |
SMILES |
CCN(CC)C(=O)CN1C=C(C2=C1C=CC(=C2)Br)C=O |
Canonical SMILES |
CCN(CC)C(=O)CN1C=C(C2=C1C=CC(=C2)Br)C=O |
Origin of Product |
United States |
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